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Introduction

The use of mercuric nitrate in the felt manufacturing industry, particularly for hat making, is a
significant historical example of occupational toxicant exposure. The process, known as
"carroting," involved treating animal fur with a solution of mercuric nitrate to enhance its felting
properties.[1] This practice, prevalent from the 17th to the mid-20th century, led to widespread
mercury poisoning among workers, a condition colloquially known as "Mad Hatter's Disease" or
erethism.[2] Research into this historical process and its toxicological effects provides valuable
insights into heavy metal poisoning, industrial hygiene, and the development of safer
manufacturing alternatives. These notes provide a summary of the historical techniques, the
toxicological impact of mercuric nitrate, and modern, safer alternatives for felt production.

Data Presentation
Quantitative Data on Mercuric Nitrate Usage and
Exposure

The following tables summarize available quantitative data regarding the use of mercuric
nitrate in felt manufacturing and the associated levels of mercury exposure.
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Parameter Value Source

Mercuric Nitrate Concentration

in Carroting Solution

Modified Carroting Solution

0.05 molal [1]
(Patent)

Modified Carroting Solution

0.04 molal [1]
(Patent)

Mercury Content in Felt

Products

Mercury in a historical felt hat 1% wiw [3]

Biomarkers of Mercury
Exposure in Affected

Individuals

Blood Mercury Levels (Clinical
o > 100 pg/L [4][5]
Poisoning)

Urine Mercury Levels (Clinical
. 477 pglg [5]
Poisoning)

Environmental Contamination

Residual Mercury in soil near
67,000 ppb [6]
former hat factory

Residual Mercury in a nearby
25,000 ppb [6]
park

Typical background soil
400-600 ppb [6]
mercury levels

Experimental Protocols
Historical Protocol: Mercuric Nitrate Carroting of Animal
Fur (Recreation for Research Purposes)
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This protocol is a representative reconstruction of the historical "carroting" process for research
purposes to study the effects of mercuric nitrate on fur and potential toxicant release. This
process is extremely hazardous and should only be performed in a certified fume hood with
appropriate personal protective equipment (PPE), including respiratory protection, chemical-
resistant gloves, and a lab coat.

Materials:

e Animal fur (e.qg., rabbit, beaver)
e Mercuric nitrate (Hg(NOs)2)
 Nitric acid (HNO3)

o Water

o Ceramic or glass trays

e Drying oven with ventilation

o Cutting tools

Procedure:

e Solution Preparation: Prepare a 0.05 molal solution of mercuric nitrate. In a designated
chemical fume hood, dissolve the appropriate amount of mercuric nitrate in water.
Cautiously add a small amount of nitric acid to the solution to ensure the mercury salt
remains dissolved and to aid in the carroting process.[1]

o Fur Treatment: Place the animal fur, with the pelt side down, in a ceramic or glass tray.
Carefully apply the mercuric nitrate solution to the fur, ensuring even saturation. Historically,
this was often done with a brush.

e Drying: Transfer the treated fur to a ventilated drying oven. The historical process involved
heating, which would cause the fur to turn a characteristic orange-brown color, hence the
term "carroting." The exact temperature and duration would have varied but should be
carefully controlled in a research setting to monitor volatile emissions.
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o Fur Separation: Once dried, the fur becomes brittle and can be more easily separated from
the pelt. Historically, this was done using cutting machines.

o Felting Preparation: The separated, treated fur is now "carroted" and ready for the felting
process, which involves matting the fibers together using heat, moisture, and pressure.

Modern Protocol: Hydrogen Peroxide Treatment for
Felting

This protocol outlines the use of hydrogen peroxide as a safer alternative to mercuric nitrate
for preparing wool fibers for felting. This process should be conducted with appropriate safety
measures, including gloves and eye protection.

Materials:

Wool fibers

Hydrogen peroxide (H2032) solution (3-10% concentration)

Alkaline solution (e.g., sodium carbonate)

Water

Heating vessel

Stirring apparatus
Procedure:

e Scouring: Thoroughly wash the wool fibers with a mild detergent to remove dirt, grease, and
other impurities. Rinse well.

e Bleaching/Treatment Bath: Prepare a bleaching bath with a 3-10% solution of hydrogen
peroxide. The addition of an alkaline substance like sodium carbonate can help to activate
the peroxide.

e Immersion and Heating: Immerse the scoured wool fibers in the hydrogen peroxide bath.
Gently heat the solution to between 40-60°C. The duration of the treatment will depend on
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the desired effect and the type of wool, but typically ranges from 1 to 2 hours.

e Rinsing: After the treatment, carefully remove the wool from the bath and rinse it thoroughly
with clean water to remove any residual hydrogen peroxide and alkali.

e Drying: Gently squeeze out excess water and allow the wool to air dry or use a low-heat
setting in a dryer. The treated wool is now ready for the felting process.

Visualizations
Signaling Pathway of Mercuric Nitrate Toxicity

Mercury, once in the body, can be converted to various forms, with methylmercury being
particularly neurotoxic. The divalent mercuric ion (Hg2*) has a high affinity for sulfhydryl groups
in proteins, leading to widespread enzyme inhibition and cellular damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b155521#use-of-mercuric-nitrate-in-felt-
manufacturing-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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